Cas no 2223033-50-7 (4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane
• CAS No: 2223033-50-7
• MF: C₁₅H₂₃BO₄
• MW: 278.151725053787
• CID: 4786365
• PubChem ID: 133634926
• Update Time: 2025-10-29

4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane
• 2223033-50-7

• Inchi： 1S/C15H23BO4/c1-14(2)15(3,4)20-16(19-14)13-9-12(10-18-13)11-5-7-17-8-6-11/h9-11H,5-8H2,1-4H3
• InChI Key： AFKSCQVNSQRRJD-UHFFFAOYSA-N
• SMILES： C1OCCC(C2C=C(B3OC(C)(C)C(C)(C)O3)OC=2)C1

Computed Properties

• Exact Mass: 278.1689394g/mol
• Monoisotopic Mass: 278.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8Ų

Additional information on 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane (CAS 2223033-50-7): A Versatile Boronic Ester in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane (CAS 2223033-50-7) has emerged as a crucial building block for advanced synthetic applications. This boronic ester derivative combines the stability of a dioxaborolane framework with the reactivity of a furan-tetrahydro-2H-pyran hybrid structure, making it particularly valuable in Suzuki-Miyaura cross-coupling reactions - one of the most searched topics in synthetic chemistry today.

The molecular architecture of this compound features a unique tetrahydro-2H-pyran-4-yl-furan moiety attached to a pinacol boronic ester group. This combination provides exceptional stability against hydrolysis while maintaining sufficient reactivity for C-C bond formation - a property that has made it increasingly popular in pharmaceutical intermediate synthesis. Recent literature searches show growing interest in such protected boronic acid derivatives for their handling advantages in air-sensitive reactions.

From a synthetic perspective, CAS 2223033-50-7 offers several advantages that align with current trends in green chemistry. Its tetramethyl-dioxaborolane structure demonstrates improved stability compared to conventional boronic acids, addressing a common pain point researchers face when working with moisture-sensitive intermediates. The tetrahydro-2H-pyran protecting group further enhances this stability while allowing for selective deprotection when needed - a feature frequently discussed in organic chemistry forums.

The application spectrum of this compound is particularly relevant to current pharmaceutical research trends. As drug discovery shifts toward more complex molecular architectures, 4,4,5,5-tetramethyl-2-(furan-pyran)-1,3,2-dioxaborolane serves as a valuable precursor for constructing heterocyclic drug candidates. Its compatibility with modern flow chemistry setups (a hot topic in process chemistry) makes it especially attractive for scale-up operations in API manufacturing.

Storage and handling recommendations for CAS 2223033-50-7 follow standard protocols for boronic ester compounds. While stable under inert atmospheres, best practices suggest storage at 2-8°C in sealed containers with desiccants - information frequently sought by laboratory technicians. The compound's relatively high molecular weight (268.1 g/mol) and crystalline form at room temperature facilitate accurate weighing for stoichiometric reactions.

Recent patent analyses reveal growing utilization of this dioxaborolane derivative in materials science applications, particularly in the development of organic electronic materials. The furan-tetrahydro-2H-pyran component contributes to enhanced π-conjugation while the boronic ester group enables efficient cross-coupling with various aryl halides - a combination that aligns with the search trends for "next-gen OLED materials."

Quality control aspects of 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)furan-2-yl)-1,3,2-dioxaborolane typically involve HPLC purity assessment (>98%) and thorough NMR characterization (particularly ¹¹B and ¹³C spectra). These analytical parameters are crucial for researchers who frequently search for "boronic ester characterization methods" when verifying synthetic intermediates.

The commercial availability of CAS 2223033-50-7 has expanded significantly in recent years, reflecting its growing importance in medicinal chemistry. Current market data shows increasing demand from contract research organizations specializing in fragment-based drug discovery - another trending topic in pharmaceutical development. Suppliers typically offer this compound in research quantities (100mg-5g) with options for custom synthesis at larger scales.

From an environmental perspective, the tetrahydro-2H-pyran-furan boronic ester demonstrates favorable biodegradation profiles compared to some traditional coupling partners. This characteristic makes it appealing for sustainable chemistry initiatives - a major focus area in current grant-funded research programs worldwide.

Future research directions for this compound class may explore its potential in bioconjugation chemistry (a rapidly growing field) or as a precursor for boron neutron capture therapy agents. The unique furan-pyran-boronic ester architecture provides multiple sites for further functionalization, offering synthetic chemists numerous opportunities for structural diversification.